Cas no 17343-99-6 (2-acetylcyclooctanone)

• Product Name: 2-acetylcyclooctanone
• CAS No: 17343-99-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 905875
• PubChem ID: 284870
• Update Time: 2025-04-19

2-acetylcyclooctanone Chemical and Physical Properties

Names and Identifiers

• 2-acetylcyclooctanone
• 2-acetylcyclooctan-1-one
• 2-Acetylcyclooctanon
• 2-Acetyl-cyclooctanon
• 2-Acetyl-cyclooctanone
• AC1L61TX
• AC1Q6EPR
• AG-J-07194
• AR-1D8052
• CTK0H6832
• NSC141182
• KZODDYFBBIHFMU-UHFFFAOYSA-N
• DTXSID10301111
• DS-012883
• SCHEMBL15364870
• NSC-141182
• 17343-99-6

• Inchi： 1S/C10H16O2/c1-8(11)9-6-4-2-3-5-7-10(9)12/h9H,2-7H2,1H3
• InChI Key： KZODDYFBBIHFMU-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCC1C(C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 277.6°C at 760 mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.457
• PSA: 34.14
• LogP: 2.11490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds